Cas no 177219-40-8 (1-Pentanamidocyclopentanecarboxamide)

• Product Name: 1-Pentanamidocyclopentanecarboxamide
• CAS No: 177219-40-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD22200649
• CID: 1039452
• PubChem ID: 10867604
• Update Time: 2025-09-19

1-Pentanamidocyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamidocyclopentanecarboxamide
• 1-(pentanoylamino)cyclopentane-1-carboxamide
• 1-[(1-oxopentyl)amino]Cyclopentanecarboxamide
• 1-Pentamidocyclopentanecarboxamide
• 1-PENTANOYLAMINO-CYCLOPENTANE CARBOXYLIC
• 1-(N-valeryl)aminocyclopentanecarboxamide
• 1-pentanoylamine-cyclopentanocarboxamide
• AK104859
• ANW-70924
• CTK8C3996
• KB-219587
• SureCN1131711
• valeryl cycloleucine amide
• 1-pentanamidocyclopentane-1-carboxamide
• 1-(Pentanoylamino)cyclopentanecarboxamide
• DTXSID50446454
• SY262922
• MFCD22200649
• CHA21940
• Cyclopentanecarboxamide, 1-[(1-oxopentyl)amino]-
• CS-0448711
• 177219-40-8
• SCHEMBL1131711
• DA-30127

• MDL： MFCD22200649
• Inchi： 1S/C11H20N2O2/c1-2-3-6-9(14)13-11(10(12)15)7-4-5-8-11/h2-8H2,1H3,(H2,12,15)(H,13,14)
• InChI Key： KYQOPOVIDARNBM-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(CCCC)=O)N

Computed Properties

• Exact Mass: 213.13657
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.07
• PSA: 66.4

1-Pentanamidocyclopentanecarboxamide Security Information

• Storage Condition：Sealed in dry,2-8°C(BD239067)